N-(4,4-difluorocyclohexyl)furan-3-carboxamide
Description
“N-(4,4-difluorocyclohexyl)furan-3-carboxamide” is a chemical compound with the molecular formula C11H13F2NO2 . It is listed in various chemical databases and supplier lists .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be found in various chemical databases .Scientific Research Applications
Microbial Degradation of Polyfluoroalkyl Chemicals
Polyfluoroalkyl chemicals, which contain perfluoroalkyl moieties, have been extensively used in various industrial and commercial applications. Their environmental persistence and potential toxic profiles have raised concerns. A review of environmental biodegradability studies highlights the significance of microbial degradation pathways in transforming these chemicals into perfluoroalkyl carboxylic and sulfonic acids, such as perfluorooctanoic acid (PFOA) and perfluorooctane sulfonic acid (PFOS). The review emphasizes the need for further investigation into the microbial degradation of important precursors, including fluorotelomer-based compounds and perfluoroalkane sulfonamido derivatives, to evaluate their environmental fate and effects more confidently (Liu & Avendaño, 2013).
Conversion of Biomass to Furan Derivatives
The synthesis of 5-Hydroxymethylfurfural (HMF) from plant biomass, such as hexose carbohydrates and lignocellulose, represents a pivotal advancement toward sustainable chemical production. HMF and its derivatives, including furan dicarboxylic acids and dimethylfuran, are poised to replace non-renewable hydrocarbon sources in the chemical industry extensively. This transition underscores the role of furan derivatives in developing polymers, functional materials, and fuels, marking a significant step towards green chemistry and sustainability (Chernyshev, Kravchenko, & Ananikov, 2017).
Arylmethylidenefuranones in Chemical Synthesis
Arylmethylidene derivatives of 3H-furan-2-ones engage in reactions with various nucleophiles, yielding a wide range of compounds such as amides, pyrrolones, and benzofurans. The direction of these reactions is influenced by the reagents' structure, the strength of the nucleophilic agent, and the conditions under which the reaction occurs. This versatility highlights the utility of arylmethylidenefuranones in synthesizing cyclic, acyclic, and heterocyclic compounds, offering a broad spectrum of applications in medicinal and synthetic chemistry (Kamneva, Anis’kova, & Egorova, 2018).
properties
IUPAC Name |
N-(4,4-difluorocyclohexyl)furan-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2NO2/c12-11(13)4-1-9(2-5-11)14-10(15)8-3-6-16-7-8/h3,6-7,9H,1-2,4-5H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQLUQZSVOOCYDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C2=COC=C2)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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